Cas no 56044-97-4 (2-Pyridinecarboxylicacid,6-(1-methylethoxy)-,methylester(9CI))

• Product Name: 2-Pyridinecarboxylicacid,6-(1-methylethoxy)-,methylester(9CI)
• CAS No: 56044-97-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 944848
• PubChem ID: 45116256
• Update Time: 2025-04-19

2-Pyridinecarboxylicacid,6-(1-methylethoxy)-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid,6-(1-methylethoxy)-,methylester(9CI)
• 6-ISOPROPOXYPYRIDIN-3-OL
• 6-isopropoxy-pyridine-2-carboxylic acid methyl ester
• 56044-97-4

• Inchi： 1S/C10H13NO3/c1-7(2)14-9-6-4-5-8(11-9)10(12)13-3/h4-7H,1-3H3
• InChI Key： GMWFVEKZPZWBBT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)OC)N=1)C(C)C

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 48.42000
• LogP: 1.65540